Cas no 21198-48-1 (Hydrazinecarbothioamide,N,N-diethyl-)

• Product Name: Hydrazinecarbothioamide,N,N-diethyl-
• CAS No: 21198-48-1
• MF: C₅H₁₃N₃S
• MW: 147.241819143295
• MDL: MFCD03453173
• CID: 242116
• PubChem ID: 5372930
• Update Time: 2025-09-28

Hydrazinecarbothioamide,N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarbothioamide,N,N-diethyl-
• 3-amino-1,1-diethylthiourea
• N,N-DIETHYLHYDRAZINECARBOTHIOAMIDE
• 4,4-Diethylthiosemicarbazide
• AKOS006280048
• 4,4-diethyl-3-thiosemicarbazide
• MFCD03453173
• SCHEMBL4949912
• N,N-Diethylhydrazinecarbothioamide #
• DTXSID00418707
• N,N-DIETHYLHYDRAZINE CARBOTHIOAMIDE
• 21198-48-1
• VHVCXPOTKXZFCZ-UHFFFAOYSA-N
• 3-amino-1, 1-diethylthiourea
• N,N-Diethylsemithiocarbazide
• AC5540
• SY129118
• FT-0629476

• MDL： MFCD03453173
• Inchi： 1S/C5H13N3S/c1-3-8(4-2)5(9)7-6/h3-4,6H2,1-2H3,(H,7,9)
• InChI Key： VHVCXPOTKXZFCZ-UHFFFAOYSA-N
• SMILES： S=C(NN)N(CC)CC

Computed Properties

• Exact Mass: 147.08319
• Monoisotopic Mass: 147.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 90.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• PSA: 41.29

Additional information on Hydrazinecarbothioamide,N,N-diethyl-

Comprehensive Analysis of Hydrazinecarbothioamide,N,N-diethyl- (CAS No. 21198-48-1)

Hydrazinecarbothioamide,N,N-diethyl-, with the CAS number 21198-48-1, is a specialized organic compound that has garnered significant attention in chemical research and industrial applications. This compound, also referred to as N,N-diethylthiosemicarbazide, belongs to the class of thiosemicarbazide derivatives, which are known for their versatile reactivity and utility in synthetic chemistry. The molecular structure features a thiourea backbone with diethyl substituents, contributing to its unique physicochemical properties.

In recent years, the demand for high-purity Hydrazinecarbothioamide,N,N-diethyl- has increased due to its role as a key intermediate in the synthesis of heterocyclic compounds. Researchers are particularly interested in its application for developing pharmaceutical precursors and agrochemicals. The compound's ability to form stable complexes with metal ions also makes it valuable in coordination chemistry, a topic frequently searched by academics and industry professionals alike.

One of the trending topics related to CAS 21198-48-1 is its potential in green chemistry initiatives. As sustainability becomes a global priority, scientists are exploring how N,N-diethylthiosemicarbazide can be synthesized using eco-friendly catalysts or solvent-free methods. This aligns with frequent search queries such as "sustainable synthesis of thiosemicarbazides" and "green alternatives for organic intermediates."

The compound's spectroscopic properties (e.g., IR, NMR, and UV-Vis data) are often discussed in analytical chemistry forums. Users searching for "characterization of Hydrazinecarbothioamide derivatives" will find this compound's spectral fingerprints critical for quality control in industrial settings. Additionally, its thermal stability and solubility profile are key parameters for formulation scientists.

From a commercial perspective, suppliers of 21198-48-1 emphasize its high batch-to-batch consistency and low impurity levels, addressing common concerns in procurement discussions. Regulatory compliance, such as REACH certification and GMP standards, further enhances its marketability. These aspects are frequently highlighted in searches like "reliable CAS 21198-48-1 suppliers" or "technical specifications for N,N-diethylthiosemicarbazide."

Emerging applications in material science, such as its use in polymeric additives or corrosion inhibitors, have also sparked interest. Recent publications explore how modifying the diethyl groups in Hydrazinecarbothioamide can tailor material properties—a subject often queried as "structure-property relationships in thiosemicarbazides."

In summary, Hydrazinecarbothioamide,N,N-diethyl- (21198-48-1) is a multifaceted compound bridging academic research and industrial innovation. Its relevance to drug discovery, sustainable chemistry, and advanced materials ensures continued exploration, making it a staple in modern chemical databases and patent literature.